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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone

CAS No.: 68208-73-1

Cat. No.: B12690564

Get Quote

Disclaimer: This technical guide focuses on the spectroscopic data of 4-Hydroxy-5-methyl-2-

hexanone due to the limited availability of public data for its isomer, 6-Hydroxy-5-methyl-2-
hexanone. The methodologies and data presented herein provide a foundational

understanding for researchers, scientists, and drug development professionals working with

similar hydroxy ketone compounds.

Introduction
6-Hydroxy-5-methyl-2-hexanone (CAS No. 68208-73-1) is a C7-ketone with the molecular

formula C₇H₁₄O₂ and a molecular weight of approximately 130.19 g/mol . Its structural isomer,

4-Hydroxy-5-methyl-2-hexanone (CAS No. 38836-21-4), shares the same molecular formula

and weight. Spectroscopic analysis is crucial for the unambiguous identification and

characterization of such isomers, which can exhibit distinct biological activities and chemical

properties. This guide provides an in-depth overview of the available spectroscopic data for 4-

Hydroxy-5-methyl-2-hexanone and outlines the general experimental protocols for acquiring

such data.
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Spectroscopic Data Summary for 4-Hydroxy-5-
methyl-2-hexanone
The following tables summarize the available quantitative spectroscopic data for 4-Hydroxy-5-

methyl-2-hexanone.

¹H NMR Spectroscopic Data (Predicted)
Peak Designation

Chemical Shift
(ppm)

Multiplicity
Corresponding
Protons

A ~2.0 Singlet -CH₃ (at C1)

B ~2.0 Triplet -CH₂- (at C3)

C ~4.0 Singlet -OH

D ~6.0 Singlet -CH- (at C5)

Note: The above data is based on predicted spectra and may vary from experimental results.

The original assignments in the source were ambiguous and have been interpreted based on

general principles of NMR spectroscopy.[1][2][3]

¹³C NMR Spectroscopic Data
Specific peak assignments for 4-Hydroxy-5-methyl-2-hexanone are not readily available in the

public domain. However, ¹³C NMR spectra for this compound are mentioned in databases like

SpectraBase.[4][5] Generally, for a ketone of this structure, one would expect signals in the

following regions:

> 200 ppm: Carbonyl carbon (C=O)

60-80 ppm: Carbon bearing the hydroxyl group (-CH-OH)

10-50 ppm: Alkyl carbons (-CH₃, -CH₂, -CH-)

Mass Spectrometry Data (GC-MS)
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The mass spectrum of 4-Hydroxy-5-methyl-2-hexanone is available through the NIST

WebBook.[6][7] Key fragmentation patterns for ketones often involve α-cleavage and

McLafferty rearrangement. For this molecule, characteristic fragments would be expected from

the cleavage adjacent to the carbonyl group and loss of water from the molecular ion.

Infrared (IR) Spectroscopy Data
While a direct experimental IR spectrum for 4-Hydroxy-5-methyl-2-hexanone is not publicly

accessible, the characteristic absorption bands for its functional groups are well-established:

~3400 cm⁻¹ (broad): O-H stretching vibration of the hydroxyl group.

~2960 cm⁻¹ (strong): C-H stretching vibrations of the alkyl groups.

~1715 cm⁻¹ (strong): C=O stretching vibration of the ketone.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-20 mg of the analyte in approximately 0.6 mL of a suitable

deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆). The choice of solvent is critical to avoid

interfering signals.

Transfer to NMR Tube: Using a pipette, transfer the solution into a clean 5 mm NMR tube.

Data Acquisition:

Insert the sample into the NMR spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to optimize its homogeneity.

Tune the probe for the desired nucleus (¹H or ¹³C).
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Acquire the spectrum using appropriate pulse sequences and acquisition parameters

(e.g., number of scans, relaxation delay).

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform, phasing, and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy
Sample Preparation:

Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

Solid (KBr Pellet): Grind a small amount of the solid sample with dry KBr powder and

press it into a thin, transparent disk.

Solution: Dissolve the sample in a suitable solvent that has minimal IR absorption in the

regions of interest (e.g., CCl₄, CS₂).

Data Acquisition: Place the prepared sample in the IR spectrometer and acquire the

spectrum. A background spectrum of the salt plates or solvent should be taken and

subtracted from the sample spectrum.

Mass Spectrometry (MS)
Sample Introduction: Introduce the sample into the mass spectrometer. For volatile

compounds like ketones, Gas Chromatography (GC) is often used for separation and

introduction (GC-MS).

Ionization: Ionize the sample molecules. Electron Ionization (EI) is a common method for this

class of compounds.

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the separated ions to generate the mass spectrum.

Workflow and Pathway Visualizations
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The following diagrams illustrate the logical workflow for spectroscopic analysis and a

conceptual pathway for identifying an unknown compound.
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Caption: Workflow for Spectroscopic Analysis.
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Caption: Compound Identification Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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